(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)(o-tolyl)methanone
Overview
Description
(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)(o-tolyl)methanone, also known as PTAM, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. PTAM belongs to the family of azetidinone-based compounds and has shown promising results in various studies.
Scientific Research Applications
Photoinitiators and Two-Photon Absorption
1-[1-(2-methylbenzoyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole (referred to as Compound A) has been investigated as an excellent two-photon carbazole photoinitiator . Photoinitiators play a crucial role in UV-curing systems, enabling polymerization. Compound A exhibits good two-photon absorption properties, rigidity, and electron delocalization. Researchers have made significant progress in designing and synthesizing photoinitiators with large absorption cross-sections. Carbazole-based photoinitiators, including Compound A, are promising in this context.
Heterocyclic Amino Acid Derivatives
Compound A contains both azetidine and oxetane rings, making it an interesting candidate for developing new heterocyclic amino acid derivatives . These derivatives can have diverse applications, including pharmaceuticals, materials science, and biochemistry.
Industrial Intermediates
The synthesis of 1-[1-(2-methylbenzoyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole involves several steps, including o-methyl benzoylation, acetylation, oximation, and esterification. This compound serves as an industrially important intermediate for substituted azetidine compounds . Such intermediates find applications in various chemical processes and material synthesis.
Mechanism of Action
Target of action
The compound contains an azetidine ring and a 1,2,3-triazole ring. Azetidine derivatives have been used in the synthesis of various bioactive compounds . 1,2,3-Triazoles are known to bind with a variety of enzymes and receptors, showing versatile biological activities .
Biochemical pathways
Without specific studies on this compound, it’s hard to determine the exact biochemical pathways it might affect. Compounds containing a triazole ring have been found to exhibit diverse types of biological and pharmaceutical activities .
Pharmacokinetics
Some azetidine derivatives, such as l-084, have been found to exhibit high bioavailability in humans .
properties
IUPAC Name |
(2-methylphenyl)-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O2/c1-15-7-5-6-10-19(15)20(25)23-12-17(13-23)24-11-16(21-22-24)14-26-18-8-3-2-4-9-18/h2-11,17H,12-14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMAXRRTXNFKHCR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)N2CC(C2)N3C=C(N=N3)COC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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